Poloxime
Poloxime
Poloxime is a non-ATP-competitive Plk1 inhibitor. It acts by bocking pSer/pThr recognition.
Brand Name:
Vulcanchem
CAS No.:
17302-61-3
VCID:
VC0539970
InChI:
InChI=1S/C10H13NO2/c1-6(2)8-5-9(11-13)7(3)4-10(8)12/h4-6,13H,1-3H3/b11-9-
SMILES:
O=C1C(C(C)C)=C/C(C(C)=C1)=N/O
Molecular Formula:
C10H13NO2
Molecular Weight:
179.21
Poloxime
CAS No.: 17302-61-3
Inhibitors
VCID: VC0539970
Molecular Formula: C10H13NO2
Molecular Weight: 179.21
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 17302-61-3 |
|---|---|
| Product Name | Poloxime |
| Molecular Formula | C10H13NO2 |
| Molecular Weight | 179.21 |
| IUPAC Name | 4-(Hydroxyimino)-2-isopropyl-5-methylcyclohexa-2,5-dien-1-one |
| Standard InChI | InChI=1S/C10H13NO2/c1-6(2)8-5-9(11-13)7(3)4-10(8)12/h4-6,13H,1-3H3/b11-9- |
| Standard InChIKey | LFDOSYRMCCGDBT-LUAWRHEFSA-N |
| SMILES | O=C1C(C(C)C)=C/C(C(C)=C1)=N/O |
| Appearance | Solid powder |
| Description | Poloxime is a non-ATP-competitive Plk1 inhibitor. It acts by bocking pSer/pThr recognition. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Poloxime; Nitrosothymol; |
| Reference | 1: Yin Z, Song Y, Rehse PH. Thymoquinone blocks pSer/pThr recognition by Plk1 Polo-box domain as a phosphate mimic. ACS Chem Biol. 2013 Feb 15;8(2):303-8. doi: 10.1021/cb3004379. Epub 2012 Nov 12. PubMed PMID: 23135290. |
| Last Modified | Aug 20 2021 |
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